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Compound of Interest

Compound Name: MethADP

Cat. No.: B1212165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Methadone, a potent synthetic opioid. Adherence to these procedures is essential to ensure the

safety of laboratory personnel and the proper management of this controlled substance.

Hazard Identification and Toxicological Data
Methadone Hydrochloride is a powerful opioid analgesic that presents significant health risks

upon occupational exposure. It is classified as fatal if swallowed and toxic if it comes into

contact with the skin or is inhaled. Furthermore, it is suspected of causing genetic defects and

impairing fertility or harming an unborn child.[1][2] Due to its high potency, minimizing all forms

of contact through engineering controls, administrative measures, and appropriate personal

protective equipment (PPE) is imperative.[1]

While specific Occupational Exposure Limits (OELs) for Methadone Hydrochloride have not

been established by major regulatory bodies, for potent pharmaceutical compounds, an internal

OEL of less than 10 µg/m³ is often applied as a protective measure.[1]
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Parameter Species
Route of
Administration

Value

LD50 Rat Oral 30 mg/kg

LD50 Mouse Oral 124 mg/kg

LD50 Rat Intravenous 92 mg/kg

LD50 Mouse Intravenous 16 mg/kg

LD50 Mouse Subcutaneous 16 mg/kg

LD50 Guinea Pig Subcutaneous 54 mg/kg

LDL0 Monkey Subcutaneous 10 mg/kg

Data sourced from

VistaPharm and

Pharma Source Direct

Safety Data Sheets.[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling Methadone Hydrochloride in a

laboratory setting.

Primary Engineering Controls:
Ventilation: All handling of powdered Methadone Hydrochloride must occur within a certified

chemical fume hood or a powder containment hood to minimize the risk of inhalation.[1] For

operations with a higher risk of aerosolization or involving larger quantities, the use of a

glove box should be considered.[1]

Containment: Procedures should be designed to contain the material at the source,

preventing dispersal into the work environment.

Personal Protective Equipment:
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PPE Category Specification

Hand Protection

Double gloving with powder-free nitrile gloves is

required.[1] The outer glove must be changed

immediately if contaminated.[1] It is

recommended to wear inner gloves under

sleeves and outer gloves over the cuff.[3] Using

two different colors for gloves can help in

identifying tears or punctures on the outer glove.

[3]

Eye and Face Protection

Chemical safety goggles or safety glasses with

side shields are mandatory.[1] When there is a

splash hazard, a face shield must be worn in

addition to goggles.[1]

Respiratory Protection

For handling powders, a NIOSH-approved half-

mask filtering facepiece respirator with a P100

rating is recommended.[3] In situations with

potential for significant aerosol generation, a

higher level of respiratory protection may be

necessary. All respirator use must comply with a

comprehensive respiratory protection program.

[4]

Protective Clothing

A lab coat, nylon coveralls, or a disposable

Tyvek suit should be worn.[5] Protective sleeves

that are impermeable and fit snugly at the wrist

and bicep are also recommended.[3]

Foot Protection

Closed-toe shoes are required in all laboratory

areas.[1] Shoe covers should be utilized when

there is a risk of powder spillage.[1]

Operational Plan: Safe Handling and Weighing
Protocol
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This protocol outlines the necessary steps for the safe handling and weighing of Methadone

Hydrochloride powder.

Preparation:
Verify that the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface inside the fume hood.

Assemble all necessary equipment (e.g., weighing paper, spatula, container) within the fume

hood.

Don all required PPE as specified in the table above.

Ensure a second person is available to provide assistance and observe procedures.

Handling and Weighing:
Carefully open the Methadone Hydrochloride container inside the fume hood.

Use a dedicated, clean spatula to transfer the desired amount of powder.

Avoid any actions that could generate dust.

Securely close the primary container once weighing is complete.

Post-Handling:
Clean all equipment that came into contact with the powder using a suitable solvent (e.g.,

70% ethanol). Dispose of cleaning materials as hazardous waste.

Wipe down the work surface of the fume hood.

Remove and dispose of the outer pair of gloves as hazardous waste.

With the inner gloves still on, transport the weighed compound to its destination within the

laboratory.
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Remove all PPE in the designated doffing area, disposing of single-use items in a labeled

hazardous waste container.

Thoroughly wash hands with soap and water.
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Methadone Handling Workflow
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Caption: Workflow for the safe handling of Methadone powder.
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Disposal Plan
Proper disposal of Methadone and contaminated materials is critical to prevent diversion and

environmental contamination.

Unused or Expired Methadone:
DEA Regulations: As a Schedule II controlled substance, the disposal of inventoried

Methadone is regulated by the Drug Enforcement Administration (DEA).[6]

Reverse Distributor: The primary method for disposal is through a DEA-registered reverse

distributor who is authorized to handle and destroy controlled substances.[6] This process

requires detailed record-keeping.[6]

Incineration: Incineration is the DEA-recognized method to render the substance "non-

retrievable."[6]

Take-Back Programs: For smaller quantities or in non-laboratory settings, local drug take-

back sites are a viable option.[7][8]

Flushing: The FDA includes Methadone on its "flush list" as a last resort if take-back options

are not available, due to the high risk of accidental ingestion.[8] However, this should be

avoided in a laboratory setting where other disposal methods are accessible.

Contaminated Materials:
PPE and Consumables: All single-use PPE (gloves, gowns, shoe covers), weighing papers,

and other consumables contaminated with Methadone must be disposed of as hazardous

waste.

Waste Containers: Place contaminated items in clearly labeled, durable, sealed polyethylene

bags or containers.[4]

Waste Management: Follow your institution's specific procedures for hazardous chemical

waste disposal.
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Methadone Disposal Decision Tree

Unused Methadone or Contaminated Material

Is it inventoried Methadone?

Is it contaminated material (PPE, etc.)?

No

Use DEA-Registered Reverse Distributor

Yes

Dispose as Hazardous Chemical Waste

Yes

Use Drug Take-Back Program (if applicable)

No (e.g., from a clinical setting)

Click to download full resolution via product page

Caption: Decision-making process for the disposal of Methadone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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